Cas no 2097900-78-0 (1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one)

• Product Name: 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one
• CAS No: 2097900-78-0
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5338223
• Update Time: 2025-05-24

1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)-3-phenylpropan-1-one
• 1-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-phenylpropan-1-one
• 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one

• Inchi： 1S/C20H25N3O2/c1-15-13-16(2)22-20(21-15)25-18-9-6-12-23(14-18)19(24)11-10-17-7-4-3-5-8-17/h3-5,7-8,13,18H,6,9-12,14H2,1-2H3
• InChI Key： AFLLPWOQENRBGN-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(CCC2C=CC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 3.2
• Topological Polar Surface Area: 55.3

Additional information on 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one

Comprehensive Overview of 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one (CAS No. 2097900-78-0)

1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one, with the CAS number 2097900-78-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a piperidine ring, a dimethylpyrimidinyl moiety, and a phenylpropanone group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in targeted therapy development.

The compound's synthetic route often involves multi-step organic reactions, including etherification and amide coupling, which are critical for achieving high purity. Its molecular weight of 339.43 g/mol and lipophilic properties (calculated LogP ~3.2) suggest favorable membrane permeability, a key factor in bioavailability studies. Recent literature highlights its relevance in structure-activity relationship (SAR) investigations, especially for central nervous system (CNS) targets, reflecting the growing demand for neuroactive compounds in treating neurodegenerative diseases.

In the context of green chemistry, 2097900-78-0 has been explored as a template for sustainable catalysis due to its stable heterocyclic core. Analytical techniques like HPLC and LC-MS are routinely employed for characterization, addressing industry concerns about impurity profiling. The compound's thermal stability (decomposition point >200°C) also makes it suitable for high-temperature applications, a feature increasingly sought after in electronic materials research.

From a commercial perspective, 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one is available through specialty chemical suppliers with >98% purity, catering to the custom synthesis market. Its pricing reflects the complexity of its chiral centers and the need for Good Manufacturing Practice (GMP)-grade production. Patent analyses reveal its inclusion in several drug candidate formulations, particularly for metabolic disorders—a hot topic given the global rise in diabetes and obesity.

Emerging applications include its use as a fluorescence probe in biochemical assays, capitalizing on its aromatic conjugation system. This aligns with the booming diagnostics sector, where researchers frequently search for "small molecule sensors" and "bioimaging agents." Computational studies using molecular docking software predict strong binding affinity to protein targets like COX-2, suggesting potential anti-inflammatory properties—a timely subject given post-pandemic focus on immunomodulators.

Safety data sheets emphasize standard organic compound handling protocols, with no extreme hazards reported. The compound's ecotoxicological profile is under study, responding to increased regulatory scrutiny on persistent organic pollutants (POPs). Its biodegradability metrics are being evaluated using OECD test guidelines, addressing sustainability questions commonly raised in Environmental, Social, and Governance (ESG)-conscious research circles.

Future directions may explore its cocrystal formation with carboxylic acids to modify solubility—a technique trending in pharmaceutical formulation forums. The 2097900-78-0 scaffold also shows promise in metal-organic frameworks (MOFs), tapping into the nanomaterials revolution. As synthetic methodologies advance, particularly in flow chemistry systems, production scalability could position this compound as a high-value intermediate for next-generation therapeutics.